molecular formula C14H17N3O3 B8649770 3-hydroxy-5-isopropoxy-N-(1-methyl-1H-pyrazol-3-yl)benzamide CAS No. 863454-77-7

3-hydroxy-5-isopropoxy-N-(1-methyl-1H-pyrazol-3-yl)benzamide

Cat. No.: B8649770
CAS No.: 863454-77-7
M. Wt: 275.30 g/mol
InChI Key: UOCYUOAAWIXLEX-UHFFFAOYSA-N
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Description

3-hydroxy-5-isopropoxy-N-(1-methyl-1H-pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C14H17N3O3 and its molecular weight is 275.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

863454-77-7

Molecular Formula

C14H17N3O3

Molecular Weight

275.30 g/mol

IUPAC Name

3-hydroxy-N-(1-methylpyrazol-3-yl)-5-propan-2-yloxybenzamide

InChI

InChI=1S/C14H17N3O3/c1-9(2)20-12-7-10(6-11(18)8-12)14(19)15-13-4-5-17(3)16-13/h4-9,18H,1-3H3,(H,15,16,19)

InChI Key

UOCYUOAAWIXLEX-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=CC(=CC(=C1)O)C(=O)NC2=NN(C=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-[(1-Methylethyl)oxy]-N-(1-methyl-1H-pyrazol-3-yl)-5-[(phenylmethyl)oxy]benzamide (51 g; 0.14 mol) was dissolved in methanol (500 mL) and THF (500 mL) and the flask evacuated and purged with argon (3 times). 10% Palladium on carbon (5.1 g) was added and the flask further evacuated and finally purged with hydrogen gas. The reaction mixture was stirred at ambient temperature for 20 hours. The reaction mixture was evacuated and purged with nitrogen (3 times). The catalyst was filtered off through celite, and the filtrate concentrated in vacuo. Ethyl acetate was added and filtered to give the desired compound. (30.5 g). A second crop of material was obtained in the same way (4.0 g).
Name
3-[(1-Methylethyl)oxy]-N-(1-methyl-1H-pyrazol-3-yl)-5-[(phenylmethyl)oxy]benzamide
Quantity
51 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One

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